Cas no 1239785-99-9 ([1-(3-Phenyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine hydrochloride)

• Product Name: [1-(3-Phenyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine hydrochloride
• CAS No: 1239785-99-9
• MF: C₁₄H₁₈ClN₃O
• MW: 279.765222072601
• CID: 3165761
• PubChem ID: 75176110
• Update Time: 2025-10-05

[1-(3-Phenyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS022193528
• 1239785-99-9
• [1-(3-phenyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine hydrochloride
• [1-(3-Phenyl-1,2,4-oxadiazol-5-yl)-cyclohexyl]amine hydrochloride
• 1-(3-phenyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine hydrochloride
• 1-(3-Phenyl-1,2,4-oxadiazol-5-yl)cyclohexanamine hydrochloride
• 1-(3-phenyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine;hydrochloride
• CS-0357778
• BS-3001
• 1-(3-Phenyl-1,2,4-oxadiazol-5-yl)cyclohexanaminehydrochloride
• [1-(3-Phenyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine hydrochloride

• Inchi： 1S/C14H17N3O.ClH/c15-14(9-5-2-6-10-14)13-16-12(17-18-13)11-7-3-1-4-8-11;/h1,3-4,7-8H,2,5-6,9-10,15H2;1H
• InChI Key： TWCLRVSJTRABRG-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2(CCCCC2)N)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 279.1138399Da
• Monoisotopic Mass: 279.1138399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų